3-Bromocyclohex-2-enone
Cat. No. B1278526
M. Wt: 175.02 g/mol
InChI Key: BVSMYYHGYVHWCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Br:1][C:2]1=[CH:3][C:4](=[O:8])[CH2:5][CH2:6][CH2:7]1.[n:9]1[cH:10][c:11]([B:15]([OH:16])[OH:17])[cH:12][cH:13][cH:14]1>>[C:2]1([c:11]2[cH:10][n:9][cH:14][cH:13][cH:12]2)=[CH:3][C:4](=[O:8])[CH2:5][CH2:6][CH2:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1C=C(Br)CCC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
OB(O)c1cccnc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C1C=C(c2cccnc2)CCC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
